Cas no 51028-83-2 ([1,1'-Biphenyl]-3-aceticacid, 5-methoxy-)

[1,1'-Biphenyl]-3-aceticacid, 5-methoxy- structure
51028-83-2 structure
Product Name:[1,1'-Biphenyl]-3-aceticacid, 5-methoxy-
CAS No:51028-83-2
MF:C15H14O3
MW:242.269864559174
CID:370493
PubChem ID:39870
Update Time:2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-aceticacid, 5-methoxy-
    • 2-(3-methoxy-5-phenylphenyl)acetic acid
    • 5-Methoxy-3-biphenylacetic acid
    • 3-BIPHENYLACETIC ACID, 5-METHOXY-
    • DTXSID40199028
    • CHEMBL139046
    • 51028-83-2
    • BRN 2116264
    • Inchi: 1S/C15H14O3/c1-18-14-8-11(9-15(16)17)7-13(10-14)12-5-3-2-4-6-12/h2-8,10H,9H2,1H3,(H,16,17)
    • InChI Key: RNTIGDWQNJQAKZ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(CC(=O)O)=CC(=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.09432
  • Monoisotopic Mass: 242.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.175
  • Boiling Point: 413°C at 760 mmHg
  • Flash Point: 155.9°C
  • Refractive Index: 1.58
  • PSA: 46.53
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd